Cas no 26194-57-0 (Isotaxiresinol)

Isotaxiresinol structure
Isotaxiresinol structure
Product Name:Isotaxiresinol
CAS No:26194-57-0
MF:C19H22O6
MW:346.374386310577
CID:280781
PubChem ID:9841162
Update Time:2025-04-19

Isotaxiresinol Chemical and Physical Properties

Names and Identifiers

    • 2,3-Naphthalenedimethanol,1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, (1S,2R,3R)-
    • 2,3-Naphthalenedimethanol,1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, (1S...
    • Methyl 3-bromo-2-thiophenecarboxylate
    • Isotaxiresinol
    • 7-MAC
    • 7-MAC or 7-AMAC
    • (+)-Isotaxiresinol
    • CHEMBL1668111
    • GQLVRVYXAHDDLB-PJFSTRORSA-N
    • DTXSID701346133
    • NS00097342
    • 4-[(1S, 2R, 3R)-7-hydroxy-2, 3-bis(hydroxymethyl)-6-methoxy-1, 2, 3, 4-tetrahydronaphthalen-1-yl]benzene-1, 2-diol
    • CHEBI:70194
    • 26194-57-0
    • FS-9325
    • 4-[(1S,2R,3R)-7-hydroxy-2,3-bis(hydroxymethyl)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl]benzene-1,2-diol
    • Q27138533
    • 2,3-Naphthalenedimethanol, 1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, (1S,2R,3R)-
    • 2,3-Naphthalenedimethanol, 1-(3,4-dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-, stereoisomer (8CI); (1S,2R,3R)-1-(3,4-Dihydroxyphenyl)-1,2,3,4-tetrahydro-7-hydroxy-6-methoxy-2,3-naphthalenedimethanol
    • SCHEMBL13475141
    • AKOS032948481
    • (-)-Isotaxiresinol
    • 4-((1S,2R,3R)-7-hydroxy-2,3-bis(hydroxymethyl)-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)benzene-1,2-diol
    • DA-64575
    • Inchi: 1S/C19H22O6/c1-25-18-6-11-4-12(8-20)14(9-21)19(13(11)7-17(18)24)10-2-3-15(22)16(23)5-10/h2-3,5-7,12,14,19-24H,4,8-9H2,1H3/t12-,14-,19-/m0/s1
    • InChI Key: GQLVRVYXAHDDLB-PJFSTRORSA-N
    • SMILES: OC[C@@H]1[C@@H](C2C=CC(=C(C=2)O)O)C2C=C(C(=CC=2C[C@H]1CO)OC)O

Computed Properties

  • Exact Mass: 346.14200
  • Monoisotopic Mass: 346.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110A^2
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: Powder
  • PSA: 110.38000
  • LogP: 1.71700

Isotaxiresinol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
I41420-5mg
Methyl 3-bromo-2-thiophenecarboxylate
26194-57-0 ,HPLC≥98%
5mg
¥4640.0 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN4334-1 mg
Isotaxiresinol
26194-57-0
1mg
¥2355.00 2022-04-26
TargetMol Chemicals
TN4334-5mg
Isotaxiresinol
26194-57-0
5mg
¥ 10500 2024-07-20
TargetMol Chemicals
TN4334-5 mg
Isotaxiresinol
26194-57-0 98%
5mg
¥ 10,500 2023-07-11
TargetMol Chemicals
TN4334-1 mL * 10 mM (in DMSO)
Isotaxiresinol
26194-57-0 98%
1 mL * 10 mM (in DMSO)
¥ 12500 2023-09-15
A2B Chem LLC
AB29621-1mg
Isotaxiresinol
26194-57-0 >95%
1mg
$637.00 2023-12-31
A2B Chem LLC
AB29621-5mg
Isotaxiresinol
26194-57-0 98.0%
5mg
$577.00 2024-04-20
TargetMol Chemicals
TN4334-1 ml * 10 mm
Isotaxiresinol
26194-57-0
1 ml * 10 mm
¥ 12500 2024-07-20
Ambeed
A677954-5mg
Isotaxiresinol
26194-57-0 98+%
5mg
$257.0 2025-03-01
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd